molecular formula C11H14FNSi B8794209 4-Fluoro-3-((trimethylsilyl)ethynyl)aniline CAS No. 77123-63-8

4-Fluoro-3-((trimethylsilyl)ethynyl)aniline

Cat. No.: B8794209
CAS No.: 77123-63-8
M. Wt: 207.32 g/mol
InChI Key: UACQHSQWXWUFLT-UHFFFAOYSA-N
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Description

4-Fluoro-3-((trimethylsilyl)ethynyl)aniline is a useful research compound. Its molecular formula is C11H14FNSi and its molecular weight is 207.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

77123-63-8

Molecular Formula

C11H14FNSi

Molecular Weight

207.32 g/mol

IUPAC Name

4-fluoro-3-(2-trimethylsilylethynyl)aniline

InChI

InChI=1S/C11H14FNSi/c1-14(2,3)7-6-9-8-10(13)4-5-11(9)12/h4-5,8H,13H2,1-3H3

InChI Key

UACQHSQWXWUFLT-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=C(C=CC(=C1)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

460 mg of iron are added to a solution of 460 mg of [(2-fluoro-5-nitrophenyl)ethynyl](trimethyl)silane in 10 ml of methanol, and the medium is adjusted to pH 4-5 with concentrated hydrochloric acid. After refluxing for three and a half hours, the medium is cooled and then filtered through silica, and concentrated to dryness under reduced pressure. The residue is taken up with diethyl ether, the insoluble material is filtered off, and then the filtrate is concentrated to dryness under reduced pressure. 370 mg of 4-fluoro-3-[(trimethylsilyl)ethynyl]aniline are obtained in the form of an orangey oil, the characteristics of which are the following:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
460 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
460 mg
Type
catalyst
Reaction Step Two

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